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Compound of Interest

Compound Name: Emestrin

Cat. No.: B1250432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the research surrounding Emestrin
and its analogs, with a particular focus on the cytotoxic effects of prenylemestrin A. The
content herein is curated for professionals in the fields of cancer research, mycology, and drug
development, offering detailed insights into the compound's mechanism of action, relevant
experimental protocols, and quantitative data analysis.

Core Findings on Emestrin Analogs

Recent studies have identified several novel emestrin-type epipolythiodioxopiperazines (ETPS)
from the fungus Aspergillus nidulans. Among these, prenylemestrin A has demonstrated
notable cytotoxic activity against murine leukemia (L1210) cells. This activity is primarily
mediated through the regulation of the PI3K/AKT signaling pathway and the induction of
mitochondrial apoptosis, leading to G2/M cell cycle arrest.[1]

Quantitative Data Summary

The cytotoxic and cell cycle effects of prenylemestrin A on L1210 cells have been quantified in
several key experiments. The following tables summarize the significant findings.

Table 1: Cytotoxicity of Prenylemestrin A against L1210 Cells
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Compound Concentration (uM) Inhibition Rate (%) IC50 (pM)
Prenylemestrin A 1 253+2.1 48 +0.5

2 48.7 £ 3.5

4 75.1+4.2

8 92.6+5.8

16 98.2+1.3

Table 2: Cell Cycle Distribution of L1210 Cells Treated with Prenylemestrin A (24h)

Treatment GO0/G1 Phase (%) S Phase (%) G2/M Phase (%)
Control 55.3+2.8 30.1+1.9 146+1.2
Prenylemestrin A (2
48.2+25 25.7+1.7 26.1+2.0
HM)
Prenylemestrin A (4
35.1+2.1 184+15 46.5+3.1
HM)
Prenylemestrin A (8
20.7+1.8 10.2+1.1 69.1+4.5

HM)

Table 3: Apoptosis Rate of L1210 Cells Treated with Prenylemestrin A (24h)
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Early Apoptosis

Treatment (%) Late Apoptosis (%) Total Apoptosis (%)
0

Control 21+03 15+0.2 3.6+05
Prenylemestrin A (2

8.7+0.9 5.4+0.6 141+15
uM)
Prenylemestrin A (4

152+13 108+1.1 26.0+24
HM)
Prenylemestrin A (8

289+25 223120 51.2+45

uM)

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling
pathway affected by prenylemestrin A and a typical experimental workflow for its analysis.

Signaling Pathway of Prenylemestrin A-induced
Apoptosis
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Caption: Prenylemestrin A inhibits AKT phosphorylation, leading to apoptosis.

Experimental Workflow for Cytotoxicity and Apoptosis
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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